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Compound of Interest

Compound Name: 2-Amino-5-methylpyridine

Cat. No.: B029535

Essential Safety and Handling Guide for 2-
Amino-5-methylpyridine

This guide provides critical safety and logistical information for the handling and disposal of 2-
Amino-5-methylpyridine, tailored for researchers, scientists, and drug development
professionals. The following procedures and data are compiled to ensure safe laboratory
practices and to build a foundation of trust in chemical handling protocols.

Physicochemical and Toxicological Data

A summary of the key quantitative data for 2-Amino-5-methylpyridine is presented in the table
below for easy reference.
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Property Value Reference
Molecular Formula CeHsN2

Molecular Weight 108.14 g/mol [1]
Appearance :rg:r; )S/(teellllzw crystalline powder (2]
Melting Point 76-77 °C [2]

Boiling Point 227 °C [2]

Flash Point 118 °C [2]

Water Solubility 1000 g/L [2]

Acute Toxicity (Oral) LD50 Oral - Rat - 200 mg/kg [2]

UN Number 2811 [2][3]

Hazard Identification and Personal Protective
Equipment (PPE)

2-Amino-5-methylpyridine is classified as toxic if swallowed, in contact with skin, or if inhaled.
[1] It also causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1][4]
Adherence to the following PPE guidelines is mandatory to minimize exposure and ensure
personal safety.
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PPE Category Specification

Chemical safety goggles or safety glasses and a

Eye/Face ) i
face shield are required.[1][4]
Hand Wear appropriate protective gloves to prevent
an
skin exposure.[1][4]
Bod Wear suitable protective clothing, boots, and an
0
Y apron to prevent skin contact.[1][4]
Use a NIOSH/MSHA or European Standard EN
Respiratory 149 approved respirator if exposure limits are

exceeded or if irritation is experienced.[4][5][6]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 2-Amino-5-methylpyridine is crucial for maintaining a safe
laboratory environment.

1. Preparation:

o Ensure that an eyewash station and safety shower are readily accessible.[6]

o Work in a well-ventilated area, preferably under a chemical fume hood.[4][6]

o Gather all necessary PPE and ensure it is in good condition.

o Have spill cleanup materials (e.g., absorbent material, lime) readily available.[4]

2. Handling:

e Avoid breathing dust, vapor, or mist.[4][6]

e Do not get in eyes, on skin, or on clothing.[1]

e Ground and secure containers when dispensing or pouring the product to prevent static
discharge.[4]

e Do not eat, drink, or smoke in the handling area.[2][4]

3. Post-Handling:

e Wash hands and other exposed areas thoroughly with mild soap and water after handling
and before leaving the work area.[1][2]
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e Launder contaminated clothing before reuse.[4]
» Store 2-Amino-5-methylpyridine in its original, tightly closed container in a well-ventilated,

locked-up place.[2][4][7]

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route

First Aid Measures

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing. If not breathing, give
artificial respiration. Seek immediate medical
attention.[1][2]

Skin Contact

Immediately remove all contaminated clothing.
Gently wash the affected area with plenty of
soap and water. Seek immediate medical
attention.[1][2][4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[1][2]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[1][2]

Disposal Plan

Proper disposal of 2-Amino-5-methylpyridine and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

o Waste Material: Dispose of surplus and non-recyclable solutions to a licensed disposal

company.[8] The material can be dissolved or mixed with a combustible solvent and burned

in a chemical incinerator equipped with an afterburner and scrubber.[8]
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o Contaminated Packaging: Dispose of as unused product.[8] Do not mix with other waste.
Handle uncleaned containers as you would the product itself.[8]

e Regulations: All disposal practices must be in accordance with local, regional, and national
hazardous waste regulations.[4][6]

Safe Handling Workflow

The following diagram illustrates the logical flow of operations for safely handling 2-Amino-5-
methylpyridine, from initial preparation to final disposal.
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Safe Handling Workflow for 2-Amino-5-methylpyridine

Preparation
- Verify fume hood function
- Assemble PPE
- Prepare spill kit

\

Handling
- Weigh/transfer in fume hood
- Keep container closed
- Avoid dust generation

\

Post-Handling
- Decontaminate work area
- Clean equipment

Y

Personal Decontamination
- Remove PPE
- Wash hands thoroughly

Storage

- Tightly sealed original container
- Well-ventilated, secure area

Caption: Workflow for safe handling of 2-Amino-5-methylpyridine.

Waste Disposal
Segregate waste

- Label hazardous waste container
- Follow institutional procedures

Emergency Preparedness

- Know location of safety shower/eyewash
- Review SDS for first aid

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-amino-5-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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